Ethyl 3-amino-4-[(tetrahydro-2H-pyran-4-ylmethyl)-amino]benzoate

• IUPAC Name: ethyl 3-amino-4-(oxan-4-ylmethylamino)benzoate
• InChI: InChI=1S/C15H22N2O3/c1-2-20-15(18)12-3-4-14(13(16)9-12)17-10-11-5-7-19-8-6-11/h3-4,9,11,17H,2,5-8,10,16H2,1H3
• InChI Key: KQKNZIMWDIKGEY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NCC2CCOCC2)N
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

Ethyl 3-amino-4-[(tetrahydro-2H-pyran-4-ylmethyl)-amino]benzoate (EAAPB) is a synthetic compound that has been studied in recent years for its potential applications in scientific research. EAAPB has been found to have a wide range of biochemical and physiological effects, with potential applications in the fields of biochemistry, pharmacology, and medicine.

Scientific Research Applications

• Hydrogen-Bonded Supramolecular Structures : A study by Portilla et al. (2007) delved into the hydrogen-bonded supramolecular structures of related compounds, showcasing their potential in material science and supramolecular chemistry. The research emphasized the ability to form intricate molecular assemblies through hydrogen bonding, which could be fundamental for developing new materials with specific properties Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007.

• Synthesis of Tetrahydroquinoline Derivatives : Bombarda et al. (1992) explored the synthesis of tetrahydroquinoline derivatives from related chemical precursors. This research has implications for pharmaceutical chemistry, where such derivatives are of interest for their potential therapeutic effects Bombarda, Erba, Gelmi, & Pocar, 1992.

• Heterocyclic Systems Containing Heteroaromatic Compounds : Malzogu et al. (2000) focused on the synthesis of heterocyclic systems incorporating 2H-pyrone and ferrocene, highlighting the versatility of related compounds in constructing complex molecules with potential for catalytic, pharmaceutical, and material applications Malzogu, Sušnik, Vorkapić-Furač, Rapić, & Kovač, 2000.

• Spectroscopic and Theoretical Studies : Research by Koca et al. (2014) on the spectroscopic and theoretical studies of similar compounds demonstrates the integration of experimental and computational chemistry in elucidating the structure and properties of novel chemical entities. This synergy is crucial for advancing chemical synthesis and understanding molecular dynamics Koca, Sert, Gümüş, Kani, & Çırak, 2014.

• Optimization of Synthesis Technology : A study by Fang Qiao-yun (2012) on optimizing the synthesis technology for related compounds underlines the importance of process chemistry in enhancing the efficiency and scalability of producing complex organic molecules. Such advancements are vital for the pharmaceutical industry and fine chemical manufacturing Fang Qiao-yun, 2012.